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Compound of Interest

Compound Name: 4-Bromophenylacetone

Cat. No.: B042570 Get Quote

Introduction

4-Bromophenylacetone, a substituted ketone, is a chemical compound primarily recognized

for its role as a precursor in organic synthesis. While its direct applications in materials science

are not extensively documented, its utility as a building block for more complex molecules

suggests potential indirect contributions. This document explores the known characteristics of

4-Bromophenylacetone and outlines its established roles, providing a foundation for

researchers and scientists.

Physicochemical Properties of 4-
Bromophenylacetone
A comprehensive understanding of a compound's physical and chemical properties is

fundamental to exploring its potential applications. The table below summarizes the key

physicochemical data for 4-Bromophenylacetone.
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Property Value

Molecular Formula C₉H₉BrO

Molar Mass 213.07 g/mol

Appearance Light yellow crystalline solid

Melting Point 49-52 °C

Boiling Point 267.6±25.0 °C at 760 mmHg

Density 1.4±0.1 g/cm³

Solubility Insoluble in water, soluble in organic solvents

Table 1: Physicochemical Properties of 4-Bromophenylacetone

Current Applications: A Focus on Organic Synthesis
Current scientific literature predominantly identifies 4-Bromophenylacetone as an

intermediate in the synthesis of various organic compounds. Its chemical structure, featuring a

bromine atom and a ketone group, makes it a versatile reactant for a range of chemical

transformations.

Experimental Protocol: A Representative Synthetic Application

The following protocol details a representative synthetic route involving 4-
Bromophenylacetone. This example is illustrative of its role as a chemical precursor.

Objective: To demonstrate a typical synthetic transformation of 4-Bromophenylacetone.

Materials:

4-Bromophenylacetone

Appropriate solvent (e.g., methanol, ethanol)

Reducing agent (e.g., sodium borohydride)
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Reaction vessel

Stirring apparatus

Standard laboratory glassware for workup and purification

Procedure:

Reaction Setup: Dissolve a known quantity of 4-Bromophenylacetone in the chosen

solvent within the reaction vessel.

Reagent Addition: Gradually add the reducing agent to the solution while stirring. The

reaction progress can be monitored using techniques such as Thin Layer Chromatography

(TLC).

Reaction Quenching: Upon completion, carefully quench the reaction by adding an

appropriate quenching agent (e.g., water, dilute acid).

Extraction: Extract the product from the aqueous layer using a suitable organic solvent.

Purification: Purify the extracted product using techniques like column chromatography or

recrystallization to obtain the final compound.

Characterization: Characterize the purified product using analytical methods such as Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm its

identity and purity.

Visualization of a Synthetic Pathway
The following diagram illustrates a generalized workflow for a chemical synthesis starting from

4-Bromophenylacetone.
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Caption: Generalized workflow for the synthesis of a derivative from 4-Bromophenylacetone.
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Conclusion

While direct applications of 4-Bromophenylacetone in materials science are not currently

established, its role as a versatile chemical intermediate is clear. The development of novel

materials often relies on the synthesis of new organic molecules, and in this context, 4-
Bromophenylacetone and its derivatives may offer future possibilities. Researchers in

materials science could potentially explore the integration of molecules synthesized from this

precursor to create materials with desired electronic, optical, or thermal properties. Further

research is needed to bridge the gap between its use in organic synthesis and potential

applications in the development of new materials.

To cite this document: BenchChem. [Applications of 4-Bromophenylacetone in Materials
Science: A Review of Current Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042570#applications-of-4-bromophenylacetone-in-
materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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